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Compound of Interest

Compound Name: Methoxydienone

Cat. No.: B7820968 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information for Methoxydienone, including operational and disposal plans,

to foster a secure laboratory environment.

Physicochemical and Toxicological Data

A summary of key quantitative data for Methoxydienone is presented below for easy reference

and comparison.
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Property Value

Molecular Formula C20H28O2

Molecular Weight 300.44 g/mol

Appearance White to off-white crystalline powder

Melting Point 150-160°C

Solubility in Water < 0.27 mg/L at 20°C

Oral LD50 (Rat) > 2000 mg/kg bw[1]

Dermal LD50 (Rat) > 2000 mg/kg bw[1]

Flash Point 188.8°C

Vapor Pressure 0 Pa at 20°C, 25°C, and 30°C[1]

Hazard Identification and GHS Classifications

Methoxydienone is classified with the following hazards:

H315: Causes skin irritation[2]

H319: Causes serious eye irritation[2]

H335: May cause respiratory irritation[2]

H361: Suspected of damaging fertility or the unborn child[3]

The GHS pictogram associated with these hazards is "Warning"[2][3].

Personal Protective Equipment (PPE) and Handling
Procedures
Strict adherence to the following PPE and handling protocols is mandatory to minimize

exposure and ensure a safe working environment.

Required Personal Protective Equipment
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Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or other

protective clothing are required to prevent skin contact.[1][2]

Respiratory Protection: If ventilation is inadequate or dust formation is likely, a NIOSH-

approved respirator should be used.

Hygiene Measures: Wash hands thoroughly after handling. Avoid eating, drinking, or

smoking in laboratory areas.

Handling and Storage

Handle in a well-ventilated place, such as a chemical fume hood, to avoid the formation of

dust and aerosols.[1]

Avoid contact with skin and eyes.[1]

Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][2]

Keep away from incompatible materials and sources of ignition.[2]

Figure 1: A logical workflow for the safe handling of Methoxydienone.

Accidental Release and First Aid Measures
Accidental Release

In the event of a spill, follow these steps:

Evacuate personnel from the area.

Ensure adequate ventilation and eliminate all ignition sources.[1]

Wear appropriate personal protective equipment, including respiratory protection, chemical-

resistant gloves, and eye protection.[1]

Prevent further leakage or spillage if it is safe to do so.[1]
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Contain the spill using an inert absorbent material.

Collect the spilled material and place it in a suitable, closed container for disposal.[1]

First Aid

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[1]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. Consult a doctor.[1]

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[1][2]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a poison control center or doctor immediately.[1]

Figure 2: Recommended personal protective equipment for handling Methoxydienone.

Disposal Plan
All waste materials contaminated with Methoxydienone must be treated as hazardous waste

and disposed of in accordance with local, state, and federal regulations.

Waste Disposal Protocol

Segregation: Collect all Methoxydienone-contaminated waste, including unused product,

empty containers, and contaminated lab supplies, in a designated and properly labeled

hazardous waste container.

Containerization: Use sealed, leak-proof containers for waste storage.

Disposal: Dispose of the hazardous waste through a licensed chemical waste disposal

company. Do not discharge into drains or the environment.[1]

Contaminated packaging should be triple-rinsed and then offered for recycling or

reconditioning, or disposed of as hazardous waste.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.chemicalbook.com/msds/methoxydienone.pdf
https://www.chemicalbook.com/msds/methoxydienone.pdf
https://www.chemicalbook.com/msds/methoxydienone.pdf
https://www.chemicalbook.com/msds/methoxydienone.pdf
https://aksci.com/sds/H082_SDS.pdf
https://www.chemicalbook.com/msds/methoxydienone.pdf
https://www.benchchem.com/product/b7820968?utm_src=pdf-body
https://www.benchchem.com/product/b7820968?utm_src=pdf-body
https://www.benchchem.com/product/b7820968?utm_src=pdf-body
https://www.chemicalbook.com/msds/methoxydienone.pdf
https://www.chemicalbook.com/msds/methoxydienone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7820968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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